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An In-depth Technical Guide to the Synthesis of 2-Bromothiazole-5-methanol

Abstract
2-Bromothiazole-5-methanol is a pivotal heterocyclic building block in contemporary drug

discovery and medicinal chemistry. Its unique structural motif, featuring a reactive bromine

atom at the 2-position and a versatile hydroxymethyl group at the 5-position, provides a

bivalent scaffold for the synthesis of complex molecular architectures. The thiazole ring itself is

recognized as a "privileged structure," present in numerous approved therapeutic agents,

making its derivatives highly sought after.[1][2] This guide provides an in-depth exploration of

the primary synthetic pathways to 2-bromothiazole-5-methanol, offering field-proven insights,

step-by-step protocols, and a critical analysis of the causality behind experimental choices. It is

intended for researchers, medicinal chemists, and process development scientists engaged in

the synthesis of novel therapeutic agents.

Introduction: The Strategic Importance of 2-
Bromothiazole-5-methanol
The thiazole nucleus is a cornerstone in medicinal chemistry, integral to the structure of

numerous pharmaceuticals, including anticancer agents like Dasatinib and antibacterial
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compounds.[3][4] The strategic placement of a bromine atom and a hydroxymethyl group on

this scaffold, as in 2-bromothiazole-5-methanol, creates a molecule with exceptional synthetic

utility.

The 2-Bromo Group: Serves as a versatile synthetic handle for a wide range of cross-

coupling reactions, such as Suzuki, Stille, and Sonogashira couplings.[5][6][7] This allows for

the facile introduction of aryl, vinyl, or alkynyl substituents, enabling the exploration of

extensive chemical space to optimize pharmacological properties.

The 5-Hydroxymethyl Group: This primary alcohol can be readily oxidized to an aldehyde or

carboxylic acid, or converted into other functional groups such as ethers, esters, or amines.

This functional handle is crucial for modifying solubility, introducing hydrogen bonding motifs,

or serving as an attachment point for other pharmacophores.

This guide will detail the most robust and scientifically validated methods for the synthesis of

this key intermediate, focusing on two primary strategies: the functional group transformation of

pre-existing thiazole precursors and the direct C-H functionalization of a 2-bromothiazole core.

Pathway I: Synthesis via Ester Reduction from 2-
Aminothiazole Precursors
This is arguably the most established and reliable route, commencing from readily available

starting materials. It leverages classic, high-yielding transformations, including the Hantzsch

thiazole synthesis, a Sandmeyer-type diazotization/bromination, and a final ester reduction.

Workflow Overview: Pathway I

Ethyl Acetoacetate +
Thiourea Ethyl 2-aminothiazole-5-carboxylate

 Hantzsch Synthesis
(Cyclization) Ethyl 2-bromothiazole-5-carboxylate

 Diazotization &
Bromination 2-Bromothiazole-5-methanol

 Ester Reduction
(e.g., LiAlH4)
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Caption: Workflow for the synthesis of 2-bromothiazole-5-methanol via an ester reduction

pathway.
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Step 1: Hantzsch Synthesis of Ethyl 2-aminothiazole-5-
carboxylate
The initial step involves the construction of the thiazole ring. The Hantzsch synthesis is a

classic method that involves the reaction of an α-haloketone with a thioamide. In this variation,

an α-halo-β-ketoester is cyclized with thiourea.[8]

Causality: The reaction proceeds via nucleophilic attack of the sulfur atom of thiourea on the α-

carbon of the halogenated ketoester, followed by intramolecular condensation and dehydration

to form the stable aromatic thiazole ring. Using thiourea directly installs the C2-amino group,

which is essential for the subsequent diazotization step.

Experimental Protocol:

To a solution of ethyl 2-chloroacetoacetate (1.0 eq) in ethanol, add thiourea (1.1 eq).

Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and neutralize with a

saturated aqueous solution of sodium bicarbonate.

The resulting precipitate, ethyl 2-aminothiazole-5-carboxylate, is collected by filtration,

washed with cold water, and dried under vacuum.

Step 2: Diazotization and Bromination to Ethyl 2-
bromothiazole-5-carboxylate
This step converts the C2-amino group into the target C2-bromo group via a Sandmeyer-type

reaction. This is a robust and widely used method for the conversion of aromatic amines to

halides.[5]

Causality: The primary amino group is treated with a source of nitrous acid (typically generated

in situ from sodium nitrite and a strong acid) at low temperatures (0-5 °C) to form a diazonium

salt. This intermediate is highly reactive and, upon introduction of a copper(I) bromide catalyst,

decomposes with the loss of nitrogen gas to yield the 2-bromo-substituted thiazole.[4] The low

temperature is critical to prevent premature decomposition of the unstable diazonium salt.
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Experimental Protocol:

Suspend ethyl 2-aminothiazole-5-carboxylate (1.0 eq) in an aqueous solution of hydrobromic

acid (48%).

Cool the suspension to 0 °C in an ice-salt bath.

Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the internal

temperature below 5 °C.

Stir the mixture for 30 minutes at 0 °C.

In a separate flask, prepare a solution of copper(I) bromide (1.2 eq) in aqueous hydrobromic

acid.

Slowly add the cold diazonium salt solution to the copper(I) bromide solution. Vigorous gas

evolution (N₂) will be observed.

Allow the reaction to warm to room temperature and stir for 2-3 hours.

Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous

sodium sulfate, and concentrate in vacuo. The crude ethyl 2-bromothiazole-5-carboxylate

can be purified by column chromatography.[9]

Step 3: Reduction of Ethyl 2-bromothiazole-5-
carboxylate
The final step is the reduction of the ethyl ester at the C5 position to the primary alcohol.

Causality: Esters are relatively unreactive carbonyl compounds and require a powerful reducing

agent for conversion to alcohols. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for

this transformation due to its high reactivity.[10] Milder reagents like sodium borohydride

(NaBH₄) are generally not effective for reducing esters. The reaction proceeds via nucleophilic

addition of a hydride ion to the ester carbonyl, followed by elimination of the ethoxide leaving

group to form an intermediate aldehyde, which is then rapidly reduced to the primary alcohol.

Experimental Protocol:
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To a solution of ethyl 2-bromothiazole-5-carboxylate (1.0 eq) in anhydrous tetrahydrofuran

(THF) under an inert atmosphere (e.g., argon or nitrogen), cool the flask to 0 °C.

Add a solution of lithium aluminum hydride (1.5-2.0 eq) in THF dropwise.

After the addition is complete, allow the reaction to warm to room temperature and stir for 1-

2 hours, or until TLC indicates complete consumption of the starting material.

Carefully quench the reaction by the sequential dropwise addition of water, followed by 15%

aqueous NaOH, and then more water (Fieser workup).

Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with

ethyl acetate.

Combine the filtrates, dry the organic layer over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield 2-bromothiazole-5-methanol.[11][12]

Data Summary: Pathway I
Step Key Reagents Solvent Temperature Typical Yield

1. Hantzsch

Synthesis

Ethyl 2-

chloroacetoaceta

te, Thiourea

Ethanol Reflux 75-85%

2. Diazotization
NaNO₂, HBr,

CuBr
Water 0-5 °C 65-75%

3. Ester

Reduction

Lithium

Aluminum

Hydride (LiAlH₄)

THF 0 °C to RT 80-90%

Pathway II: Synthesis via C5-Lithiation of 2-
Bromothiazole
This pathway offers a more convergent approach, starting from 2-bromothiazole and directly

introducing the hydroxymethyl group at the C5 position. This strategy relies on the principles of

directed ortho-metalation, or more accurately, heteroatom-directed lithiation.
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Workflow Overview: Pathway II

2-Bromothiazole 2-Bromo-5-lithiothiazole
(In situ intermediate)

 C5-Lithiation
(LDA or n-BuLi, -78 °C) 2-Bromothiazole-5-methanol

 Electrophilic Quench
(Formaldehyde)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-bromothiazole-5-methanol via C5-lithiation.

Step 1: Regioselective C5-Lithiation
The key to this pathway is the selective deprotonation of the C5-proton of 2-bromothiazole. The

C5 proton is the most acidic proton on the ring (after the C2 proton, which is absent), making it

susceptible to deprotonation by a strong organolithium base.[13][14]

Causality: The acidity of the C-H bonds on the thiazole ring is in the order C2 > C5 > C4. Since

the C2 position is blocked by bromine, a strong, non-nucleophilic base like Lithium

Diisopropylamide (LDA) will selectively abstract the proton at the C5 position.[13] The use of

cryogenic temperatures (-78 °C) is essential to prevent side reactions, such as halogen-metal

exchange at the C2 position or decomposition of the organolithium intermediate.

Experimental Protocol:

To a solution of diisopropylamine (1.1 eq) in anhydrous THF under an inert atmosphere, cool

the flask to -78 °C (dry ice/acetone bath).

Add n-butyllithium (1.05 eq, solution in hexanes) dropwise and stir for 30 minutes at -78 °C

to generate LDA in situ.

Add a solution of 2-bromothiazole (1.0 eq) in anhydrous THF dropwise to the LDA solution,

maintaining the temperature at -78 °C.

Stir the resulting mixture for 1 hour at -78 °C to ensure complete formation of the 2-bromo-5-

lithiothiazole intermediate.

Step 2: Electrophilic Quench with Formaldehyde
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The highly nucleophilic 5-lithiothiazole intermediate is then reacted with an appropriate

electrophile to install the hydroxymethyl group.

Causality: Anhydrous paraformaldehyde or gaseous formaldehyde serves as the electrophilic

source of the -CH₂OH group. The carbanion at C5 attacks the electrophilic carbon of the

formaldehyde, forming a new carbon-carbon bond.[13] A subsequent aqueous workup

protonates the resulting alkoxide to yield the final primary alcohol.

Experimental Protocol:

To the solution of 2-bromo-5-lithiothiazole at -78 °C, add anhydrous paraformaldehyde (2.0

eq) as a solid in one portion.

Allow the reaction mixture to slowly warm to room temperature overnight.

Quench the reaction by the careful addition of a saturated aqueous solution of ammonium

chloride (NH₄Cl).

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate in vacuo.

Purify the crude product by silica gel column chromatography to afford 2-bromothiazole-5-
methanol.

Data Summary: Pathway II
Step Key Reagents Solvent Temperature Typical Yield

1. C5-Lithiation
2-Bromothiazole,

LDA or n-BuLi
THF -78 °C (In situ)

2. Electrophilic

Quench

Paraformaldehyd

e
THF -78 °C to RT 60-75%
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Alternative Route: Reduction of 2-Bromothiazole-5-
carboxaldehyde
A third, highly efficient pathway exists if the corresponding aldehyde, 2-bromothiazole-5-

carboxaldehyde, is available.[15] This precursor can be synthesized by quenching the 2-

bromo-5-lithiothiazole intermediate (from Pathway II) with N,N-dimethylformamide (DMF)

instead of formaldehyde.[13] The reduction of an aldehyde to a primary alcohol is one of the

most fundamental transformations in organic synthesis.

Workflow Overview: Aldehyde Reduction

2-Bromothiazole-
5-carboxaldehyde 2-Bromothiazole-5-methanol

 Hydride Reduction
(e.g., NaBH4)

Click to download full resolution via product page

Caption: Direct reduction of 2-bromothiazole-5-carboxaldehyde to the target alcohol.

Causality: Aldehydes are significantly more electrophilic and reactive than esters. Therefore, a

milder and more selective reducing agent, sodium borohydride (NaBH₄), can be employed.[16]

This offers a significant operational advantage over LiAlH₄, as NaBH₄ is stable in protic

solvents like methanol or ethanol and does not require strictly anhydrous conditions or an inert

atmosphere, making the procedure safer and more scalable.

Experimental Protocol:

Dissolve 2-bromothiazole-5-carboxaldehyde (1.0 eq) in methanol in a round-bottom flask.

Cool the solution to 0 °C in an ice bath.

Add sodium borohydride (1.2 eq) portion-wise over 15 minutes, controlling any

effervescence.

Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for

an additional 1-2 hours.
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Quench the reaction by the slow addition of water, followed by acidification with dilute HCl to

destroy excess NaBH₄.

Extract the product with ethyl acetate, wash with saturated sodium bicarbonate solution and

brine, then dry over anhydrous sodium sulfate.

Concentrate the solvent under reduced pressure to yield high-purity 2-bromothiazole-5-
methanol.

Conclusion
The synthesis of 2-bromothiazole-5-methanol can be effectively achieved through several

reliable pathways. The choice of route often depends on the availability of starting materials,

scale, and specific laboratory capabilities.

Pathway I (Ester Reduction) is a robust, multi-step sequence ideal for building the molecule

from fundamental precursors. Its well-understood, high-yielding steps make it a dependable

choice for large-scale synthesis.

Pathway II (C5-Lithiation) offers a more convergent and elegant solution, suitable for rapid

analog synthesis where 2-bromothiazole is the preferred starting point. However, it requires

proficiency with organolithium chemistry and cryogenic conditions.

The Alternative Route (Aldehyde Reduction) is the most straightforward and operationally

simple method, provided the aldehyde precursor is accessible. Its use of mild conditions

makes it highly attractive for laboratory-scale synthesis.

Each pathway provides a validated and trustworthy method for accessing this critical building

block, empowering chemists to advance the frontiers of drug discovery and development.

References
Chen W, et al. (2017). Dual NAMPT/HDAC Inhibitors as a New Strategy for Multitargeting

Antitumor Drug Discovery. ACS Med Chem Lett., 9(1):34-38. [Link]

PrepChem.com. (n.d.). Synthesis of 2-bromo-5-carboxythiazole. PrepChem.com. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b1277740/docs?utm_src=pdf-body#2-bromothiazole-5-methanol-synthesis-pathway
https://www.benchchem.com/product/b1277740/docs?utm_src=pdf-body#2-bromothiazole-5-methanol-synthesis-pathway
https://www.benchchem.com/product/b1277740/docs?utm_src=pdf-body#2-bromothiazole-5-methanol-synthesis-pathway
https://pubs.acs.org/doi/10.1021/acsmedchemlett.7b00392
https://www.prepchem.com/synthesis-of-2-bromo-5-carboxythiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sinenko, V., et al. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole.

ResearchGate. [Link]

MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated

with Four Biological Activities. MDPI. [Link]

University of Wisconsin-Madison. (n.d.). Grignard Reaction. UW-Madison Chemistry. [Link]

Wikipedia. (n.d.). Thiazole. Wikipedia. [Link]

National Institutes of Health. (2019). New Series of Thiazole Derivatives: Synthesis,

Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. NIH.

[Link]

Royal Society of Chemistry. (n.d.). Recent trends in ionic liquid-mediated synthesis of

thiazoles: toward greener methodologies. RSC Publishing. [Link]

Organic Chemistry Portal. (n.d.). Thiazole synthesis. Organic Chemistry Portal. [Link]

MDPI. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of

Various Drugs and Biologically Active Agents. MDPI. [Link]

Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.

Pharmaguideline. [Link]

Semantic Scholar. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole. Semantic

Scholar. [Link]

Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

National Institutes of Health. (n.d.). Room-Temperature, Copper-Free Sonogashira

Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. NIH.

[Link]

PubMed Central. (n.d.). Saturated Five-Membered Thiazolidines and Their Derivatives: From

Synthesis to Biological Applications. PMC - PubMed Central. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.researchgate.net/publication/323326759_Lithiation_of_2-bromo-4-13-dioxolan-2-yl-13-thiazole
https://www.mdpi.com/1420-3049/26/5/1462
https://www.chem.wisc.edu/courses/342/Fall2004/Labs/Grignard_handout.pdf
https://en.wikipedia.org/wiki/Thiazole
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6539169/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra02621a
https://www.organic-chemistry.org/synthesis/heterocycles/thiazoles.shtm
https://www.mdpi.com/1424-8247/14/12/1230
https://www.pharmaguideline.com/2022/07/synthesis-reactions-and-medicinal-uses-of-thiazole.html
https://www.semanticscholar.org/paper/Lithiation-of-2-bromo-4-(1%2C3-dioxolan-2-yl)-1%2C3-thiazole-Sinenko-Slivchuk/09697960133a82e9d29038d1722883f3e1858a2d
https://www.organic-chemistry.org/namedreactions/sonogashira-coupling.shtm
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6152865/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8955938/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reddit. (2022). Experimental protocol for conducting Grignard reaction for synthesis of an

alcohol. Reddit. [Link]

CP Lab Safety. (n.d.). 2-Bromothiazole-5-methanol, min 98%, 10 grams. CP Lab Safety.

[Link]

ChemBK. (n.d.). 2-Bromothiazole-5-methanol. ChemBK. [Link]

PubMed. (2022). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones

and KSCN with Dess-Martin Periodinane Reagent. PubMed. [Link]

Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Master Organic

Chemistry. [Link]

American Chemical Society. (2026). Photocatalytic Hydroxyalkylation of Heteroarenes with

Aldehydes. American Chemical Society. [Link]

Wikipedia. (n.d.). Heteroatom-promoted lateral lithiation. Wikipedia. [Link]

Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. Master

Organic Chemistry. [Link]

American Chemical Society. (2025). Breaking the tert-butyl lithium contact ion pair: A

gateway to alternate selectivity in lithiation reactions. ACS Fall 2025. [Link]

ResearchGate. (2025). Lithiation of five-membered heteroaromatic compounds. The methyl

substituted 1,2-azoles, oxadiazoles, and thiadiazoles. ResearchGate. [Link]

Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

Chemguide. (n.d.). reduction of aldehydes and ketones. Chemguide. [Link]

Chemistry LibreTexts. (2024). 17.5: Alcohols from Carbonyl Compounds - Grignard

Reagents. Chemistry LibreTexts. [Link]

PubChem. (n.d.). 2-Bromothiazole-5-carboxylic acid. PubChem. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.reddit.com/r/chemistry/comments/wih2n7/experimental_protocol_for_conducting_grignard/
https://www.benchchem.com/product/b1277740/docs?utm_src=pdf-body#2-bromothiazole-5-methanol-synthesis-pathway
https://www.cplabsafety.com/2-bromothiazole-5-methanol-min-98-10-grams.html
https://www.benchchem.com/product/b1277740/docs?utm_src=pdf-body#2-bromothiazole-5-methanol-synthesis-pathway
https://www.chembk.com/en/chem/2-Bromothiazole-5-methanol
https://pubmed.ncbi.nlm.nih.gov/36331006/
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://pubs.acs.org/doi/10.1021/acs.orglett.5b03577
https://en.wikipedia.org/wiki/Heteroatom-promoted_lateral_lithiation
https://www.masterorganicchemistry.com/2016/01/13/synthesis-2-grignard-reagents/
https://www.acs.org/meetings/abstract/submit/fall-2025/acsn-3958934.html
https://www.researchgate.net/publication/232938814_Lithiation_of_five-membered_heteroaromatic_compounds_The_methyl_substituted_12-azoles_oxadiazoles_and_thiadiazoles
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Advanced_Organic_Chemistry_(Rao)/07%3A_Palladium_Catalyzed_Cross_Coupling_Reactions/7.03%3A_Sonogashira_Coupling
https://www.chemguide.co.uk/organicprops/carbonyls/reduction.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://pubchem.ncbi.nlm.nih.gov/compound/2763210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under

Acidic Conditions. Master Organic Chemistry. [Link]

Chemistry LibreTexts. (2024). 17.4: Alcohols from Carbonyl Compounds- Reduction.

Chemistry LibreTexts. [Link]

Journal of Chemical Reviews. (2024). Recent Advances in Medicinal Chemistry with

Benzothiazole-Based Compounds: An In-Depth Review. Journal of Chemical Reviews. [Link]

Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Chemguide. [Link]

YouTube. (2019). Esterification--Making Esters from Carboxylic Acids. jOeCHEM. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. mdpi.com [mdpi.com]

3. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline
[pharmaguideline.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. Page loading... [wap.guidechem.com]

6. Sonogashira Coupling [organic-chemistry.org]

7. Sonogashira coupling - Wikipedia [en.wikipedia.org]

8. Thiazole synthesis [organic-chemistry.org]

9. chemimpex.com [chemimpex.com]

10. chem.libretexts.org [chem.libretexts.org]

11. 2-Bromothiazole-5-methanol | CAS: 5198-86-7 | Chemical Product | FINETECH
INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical
Reagents Supplier [finetechnology-ind.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.masterorganicchemistry.com/2022/11/16/fischer-esterification/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.04%3A_Alcohols_from_Carbonyl_Compounds-_Reduction
https://jcreview.com/fulltext/197-1709470984.pdf
https://www.chemguide.co.uk/organicprops/esters/esterification.html
https://www.youtube.com/watch?v=1ojsc-87S-A
https://www.benchchem.com/product/b1277740?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/130/The_Versatility_of_2_5_Dibromothiazole_in_Medicinal_Chemistry_A_Hub_for_Therapeutic_Innovation.pdf
https://www.mdpi.com/1420-3049/27/13/3994
https://www.pharmaguideline.com/2022/02/synthesis-reactions-and-medicinal-uses-of-thiazole.html
https://www.pharmaguideline.com/2022/02/synthesis-reactions-and-medicinal-uses-of-thiazole.html
https://pdf.benchchem.com/86/The_Cornerstone_of_Modern_Medicinal_Chemistry_A_Technical_Guide_to_the_Fundamental_Reaction_Mechanisms_of_2_Aminothiazoles.pdf
https://wap.guidechem.com/question/how-to-synthesize-ethyl-2-brom-id146274.html
https://www.organic-chemistry.org/namedreactions/sonogashira-coupling.shtm
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://www.organic-chemistry.org/synthesis/heterocycles/thiazoles.shtm
https://www.chemimpex.com/products/31450
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.04%3A_Alcohols_from_Carbonyl_Compounds-_Reduction
https://www.finetechnology-ind.com/product/detail/FT-0602103
https://www.finetechnology-ind.com/product/detail/FT-0602103
https://www.finetechnology-ind.com/product/detail/FT-0602103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. calpaclab.com [calpaclab.com]

13. researchgate.net [researchgate.net]

14. Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole | Semantic Scholar
[semanticscholar.org]

15. bocsci.com [bocsci.com]

16. chemguide.co.uk [chemguide.co.uk]

To cite this document: BenchChem. [2-Bromothiazole-5-methanol synthesis pathway].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277740/docs#2-bromothiazole-5-methanol-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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